Cas no 898767-25-4 (8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid)

• Product Name: 8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid
• CAS No: 898767-25-4
• MF: C₁₅H₁₉BrO₃
• MW: 327.213564157486
• CID: 872325
• PubChem ID: 24726999
• Update Time: 2025-04-19

8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(3-BROMO-4-METHYLPHENYL)-8-OXOOCTANOIC ACID
• MFCD03844201
• MS-21295
• AKOS016022853
• 8-(3-BROMO-4-METHYLPHENYL)-8-OXOOCTANOICACID
• DTXSID30645382
• 898767-25-4
• 8-(3-Bromo-4-methylphenyl)-8-oxooctanoic acid

• MDL： MFCD03844201
• Inchi： 1S/C15H19BrO3/c1-11-8-9-12(10-13(11)16)14(17)6-4-2-3-5-7-15(18)19/h8-10H,2-7H2,1H3,(H,18,19)
• InChI Key： RWXOREFLKCAEEY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C(CCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 326.05200
• Monoisotopic Mass: 326.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 4.36540